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An In-Depth Technical Guide to the Physical Characteristics of 4-(2,4-
Dichlorophenoxy)phenol

Introduction

4-(2,4-Dichlorophenoxy)phenol is a significant chemical compound utilized across various
scientific and industrial domains. Primarily recognized for its application as a herbicide and
fungicide, it plays a crucial role in modern agriculture by controlling unwanted vegetation and
fungal growth, thereby improving crop yields.[1][2] Beyond its agricultural uses, it serves as a
vital intermediate in organic synthesis, enabling the development of new pharmaceutical
agents, dyes, and pigments.[1][2] Its stability and selective biological activity make it a valuable
building block for researchers in agrochemical, pharmaceutical, and material sciences.

This guide provides a comprehensive overview of the core physical and chemical properties of
4-(2,4-Dichlorophenoxy)phenol. Designed for researchers, scientists, and drug development
professionals, this document synthesizes technical data with practical insights into the
experimental methodologies used for their determination, ensuring a thorough understanding of
the compound's behavior for safe handling, formulation, and analytical development.
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Molecular Structure and Identity

The foundational step in characterizing any chemical compound is to understand its structure
and fundamental identifiers.

Chemical Name: 4-(2,4-dichlorophenoxy)phenol

CAS Number: 40843-73-0[1]

Molecular Formula: C12HsCl202[1]

Molecular Weight: 255.1 g/mol [1]

Caption: Molecular structure of 4-(2,4-Dichlorophenoxy)phenol.

Core Physical Properties

The physical properties of a compound are critical for determining its handling, storage, and
application requirements. The table below summarizes the key physical characteristics of 4-
(2,4-Dichlorophenoxy)phenol.

Property Value Source(s)

Off-white amorphous powder /
Appearance ) i ] [11[3]
White to off-white solid

Melting Point 88-95°C [1]
Boiling Point 354.0 £ 37.0 °C (Predicted) [3114]
Density 1.398 + 0.06 g/cm3 (Predicted) [3114]
pKa 9.72 £ 0.15 (Predicted) [31[4]
Storage Temperature 2-8°C [3]

Melting Point

The melting point of a solid is a fundamental indicator of its purity. For 4-(2,4-
Dichlorophenoxy)phenol, the reported melting range is 88-95 °C.[1] A broad melting range
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can suggest the presence of impurities, which disrupt the crystalline lattice and lower the
energy required to transition to a liquid state. For pharmaceutical and high-purity research
applications, a narrower range is desirable and can be achieved through techniques like
recrystallization.

Boiling Point and Density

The boiling point and density are currently based on predictive models, providing an estimated
value of 354.0 + 37.0 °C and 1.398 + 0.06 g/cm3, respectively.[3][4] While computational
predictions are valuable for initial assessment, experimental verification through methods such
as differential scanning calorimetry (DSC) for boiling point and pycnometry for density is
necessary for applications requiring high precision.

Acidity (pKa)

The predicted pKa of 9.72 £ 0.15 is attributed to the hydroxyl (-OH) group attached to the
phenol ring.[3][4] This value indicates that 4-(2,4-Dichlorophenoxy)phenol is a weak acid,
similar to other substituted phenols. This acidity is a critical parameter in drug development and
environmental science, as it governs the compound's charge state at different physiological
and environmental pH values, which in turn affects its solubility, membrane permeability, and
binding interactions.

Solubility Profile

The solubility of a compound dictates its behavior in various media, influencing everything from
its formulation into products to its environmental fate. While specific experimental data for 4-
(2,4-Dichlorophenoxy)phenol is not widely published, its solubility can be inferred from its
structure and data from analogous compounds like 5-Chloro-2-(2,4-dichlorophenoxy)phenol
(Triclosan) and 2,4-Dichlorophenol.[5][6]
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Solvent Type Expected Solubility Rationale

The molecule is predominantly
nonpolar due to the two
chlorinated phenyl rings. The

Water Low / Slightly Soluble single hydro.xyl group provides
some capacity for hydrogen
bonding but is insufficient to
overcome the large

hydrophobic structure.[6]

_ These solvents can effectively
Polar Aprotic Solvents (e.g.,

Soluble solvate the large organic
Acetone, DMSO)

structure.

Capable of hydrogen bonding
Polar Protic Solvents (e.g., Solubl with the phenolic hydroxyl
oluble
Methanol, Ethanol) group while also solvating the

nonpolar regions.[5]

The diphenyl ether backbone

and chlorinated rings
Nonpolar Solvents (e.g., _
Moderately Soluble contribute to van der Waals
Hexane, Toluene) ) ) )
interactions with nonpolar

solvents.

Methodology Spotlight: Shake-Flask Method for
Solubility Determination (OECD 105)

To ensure trustworthiness and provide a self-validating system, a standardized protocol for
determining agueous solubility is essential. The OECD Guideline 105 (Water Solubility),
commonly known as the shake-flask method, is the gold standard.

Causality: This method is chosen for its simplicity, reliability, and wide acceptance. It directly
measures the saturation concentration of the compound in water at a constant temperature,
providing a definitive value for this critical parameter.

Experimental Protocol:
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e Preparation: Add an excess amount of 4-(2,4-Dichlorophenoxy)phenol to a known volume
of deionized water in a sealed, temperature-controlled flask.

o Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged
period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and
undissolved solid.

o Phase Separation: Cease agitation and allow the undissolved solid to settle. Centrifugation is
recommended to ensure complete separation of the solid phase from the saturated aqueous
solution.

o Sampling & Analysis: Carefully extract an aliquot of the clear supernatant.

e Quantification: Analyze the concentration of the dissolved compound in the aliquot using a
validated analytical method, such as High-Performance Liquid Chromatography with UV
detection (HPLC-UV).[7][8]

o Calculation: The measured concentration represents the aqueous solubility of the compound
at the specified temperature.

Caption: Workflow for determining aqueous solubility via the shake-flask method.

Spectroscopic Profile

Spectroscopic analysis is indispensable for confirming the identity, structure, and purity of a
chemical compound.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of functional groups within a molecule. The
IR spectrum of 4-(2,4-Dichlorophenoxy)phenol is expected to show characteristic absorption
bands confirming its key structural features. An experimental FTIR spectrum is available for
reference on public databases like SpectraBase.[9]

o O-H Stretch: A broad band in the region of 3200-3550 cm~1, characteristic of the phenolic
hydroxyl group, with broadening due to hydrogen bonding.[10]

o Aromatic C-H Stretch: Sharp peaks typically appearing just above 3000 cm~1.[10]
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e Aromatic C=C Stretch: Medium to strong absorptions in the 1440-1600 cm~! region,
indicative of the two benzene rings.[10]

e C-O Stretch (Ether & Phenol): Strong bands in the 1140-1300 cm~1 region, corresponding to
the aryl-ether and aryl-hydroxyl C-O bonds.[10]

o C-CI Stretch: Absorptions in the fingerprint region, typically below 800 cm~1, associated with
the chloro-substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. While experimental spectra for 4-(2,4-Dichlorophenoxy)phenol are not readily
available, the expected chemical shifts and splitting patterns can be predicted based on its
structure.

e 1H NMR: The spectrum would display a complex pattern of signals in the aromatic region
(~6.8-7.5 ppm) corresponding to the protons on the two phenyl rings. The phenolic proton (-
OH) would likely appear as a broad singlet, with its chemical shift being solvent-dependent.

e 13C NMR: The spectrum would show 12 distinct signals for the 12 carbon atoms, with
chemical shifts influenced by the attached atoms (oxygen, chlorine) and their position on the
aromatic rings. Carbons bonded to chlorine and oxygen would be significantly downfield.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study electronic transitions within a molecule and is a primary
tool for quantitative analysis. The aromatic rings in 4-(2,4-Dichlorophenoxy)phenol act as
chromophores. Based on related structures like 2,4-dichlorophenol, absorption maxima
(A_max) are expected in the UV region, likely around 285-300 nm, corresponding to 1t — 1*
transitions of the phenyl rings.[11][12]

Methodology Spotlight: Quantitative Analysis by HPLC-
uv

Causality: HPLC coupled with a UV detector is the workhorse of analytical chemistry for its
ability to separate complex mixtures and quantify components with high sensitivity and
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precision. This method is ideal for determining the purity of 4-(2,4-Dichlorophenoxy)phenol or
measuring its concentration in experimental samples.

Experimental Protocol:

o Standard Preparation: Prepare a stock solution of high-purity 4-(2,4-
Dichlorophenoxy)phenol in a suitable solvent (e.g., methanol). Create a series of
calibration standards by serial dilution.

o Sample Preparation: Dissolve the sample to be analyzed in the mobile phase or a
compatible solvent to a concentration within the calibration range. Filter the sample through
a 0.45 um syringe filter.

o Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., acetate buffer)
and an organic solvent (e.g., methanol or acetonitrile).[13]

o Flow Rate: 1.0 mL/min.
o Injection Volume: 10-20 pL.
o Detection: UV detector set to the A_max of the compound (e.g., 285 nm).

» Analysis: Inject the calibration standards to generate a calibration curve (Peak Area vs.
Concentration). Inject the prepared sample.

e Quantification: Determine the concentration of 4-(2,4-Dichlorophenoxy)phenol in the
sample by interpolating its peak area from the calibration curve.

Caption: Workflow for quantitative analysis using HPLC-UV.

Conclusion

This technical guide has detailed the essential physical and spectroscopic characteristics of 4-
(2,4-Dichlorophenoxy)phenol. A comprehensive understanding of its properties—from its
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solid-state nature and melting point to its solubility profile and spectroscopic fingerprints—is
paramount for its effective and safe use in research and development. The provided
methodologies offer robust, validated frameworks for determining these properties,
empowering scientists to confidently handle, formulate, and analyze this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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